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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658 Get Quote

Essential Safety and Handling Guide for
Perfluorocyclohexane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Perfluorocyclohexane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Hazard Identification and Classification
Perfluorocyclohexane is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory irritation[1][2]. It is a colorless and odorless liquid that is chemically

stable and resistant to thermal degradation[3].

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[1][2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Perfluorocyclohexane to minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

[1]. A face shield is

recommended when there is a

risk of splashing[4].

Skin Protection Gloves

Chemical impermeable gloves.

Nitrile gloves provide good

short-term protection[1][4].

Always inspect gloves before

use[5].

Protective Clothing

Fire/flame resistant and

impervious clothing or a lab

coat should be worn. Ensure it

is buttoned and fits properly[1]

[4].

Footwear

Closed-toe and closed-heel

shoes made of a chemical-

resistant material[4].

Respiratory Protection Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.

Work should be conducted in a

well-ventilated area[1][2].

Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and exposure.
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Handling:

Ventilation: Always use Perfluorocyclohexane in a well-ventilated area or outdoors[1][6].

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area[2][6].

Avoid Contact: Avoid contact with skin and eyes. Avoid breathing mist, gas, or vapors[1][6].

Ignition Sources: Keep away from heat, sparks, and open flames[2].

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[1][5].

Incompatibilities: Store away from strong oxidizing agents[2].

Labeling: Ensure all containers are clearly labeled.

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[1][5].

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists[1][5].

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention[1][6].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1][2][5].

Spill

Evacuate personnel to a safe area. Ensure

adequate ventilation. Remove all sources of

ignition. Wear appropriate PPE. Contain the spill

and collect it with a non-combustible absorbent

material. Place in a suitable, closed container

for disposal[1][6].

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam. Wear self-contained breathing

apparatus for firefighting if necessary[1][5].

Disposal Plan
Proper disposal of Perfluorocyclohexane and its contaminated materials is essential to

prevent environmental contamination.

Waste Product: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations[1][5]. This may involve removal to
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a licensed chemical destruction plant or controlled incineration with flue gas scrubbing[5].

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, puncture the packaging to make it unusable and dispose of it in

a sanitary landfill[5].

Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not

let the chemical enter drains[1].

Experimental Workflow for Handling
Perfluorocyclohexane
Caption: Workflow for the safe handling of Perfluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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